4-[3-(5-bromo-2-furyl)-1,2,4-oxadiazol-5-yl]pyridine

• IUPAC Name: 3-(5-bromofuran-2-yl)-5-pyridin-4-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C11H6BrN3O2/c12-9-2-1-8(16-9)10-14-11(17-15-10)7-3-5-13-6-4-7/h1-6H
• InChI Key: BMPYIPZXBCXTIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=NC(=NO2)C3=CC=C(O3)Br
• Molecular Formula: C11H6BrN3O2
• Molecular Weight: 292.09 g/mol

Description

Synthesis Analysis

The synthesis of related oxadiazole derivatives often involves multi-step reactions starting from commercially available reagents. For example, a similar energetic material was synthesized through a two-step reaction, starting with the azidonation of a precursor, followed by ring closure and another azidonation step, demonstrating the complexity and precision required in synthesizing oxadiazole derivatives (Ma et al., 2018).

Molecular Structure Analysis

X-ray crystallography is a common method used to determine the molecular structure of oxadiazole derivatives. The crystal structure of similar compounds reveals critical insights into their spatial arrangement, which can significantly influence their physical and chemical properties. For instance, a study detailed the crystal structure of a pyridine-based compound, highlighting its orthorhombic crystal system (Shen et al., 2018).

Chemical Reactions and Properties

Oxadiazole derivatives participate in various chemical reactions, reflecting their reactivity and potential for further functionalization. Some compounds exhibit significant antimycobacterial activity, suggesting that chemical modifications on the oxadiazole ring can enhance biological activity (Navarrete-Vázquez et al., 2007). Additionally, the incorporation of oxadiazole units into polymers has been explored, indicating their utility in creating thermally stable and organo-soluble materials (Mansoori et al., 2012).

Physical Properties Analysis

Oxadiazole derivatives often exhibit high density and low thermal stability, characteristics that are crucial for their application in materials science. For instance, the high density and positive heat of formation of a related compound suggest its potential in energetic material applications (Ma et al., 2018).

Chemical Properties Analysis

The chemical properties of oxadiazole derivatives, such as their optical and fluorescence characteristics, are of significant interest. For example, certain oxadiazole-containing compounds have been shown to exhibit blue fluorescence and substantial quantum yields, indicating their potential in optoelectronic applications (Yang et al., 2011).

Scientific Research Applications

Synthesis and Antimicrobial Activities

The compound has been utilized in the synthesis of various triazoles, starting from isonicotinic acid hydrazide. These synthesized compounds have shown promising antimicrobial activities, indicating the potential use of 4-[3-(5-bromo-2-furyl)-1,2,4-oxadiazol-5-yl]pyridine in developing new antimicrobial agents (Bayrak et al., 2009).

Coordination Compounds and Structural Analysis

The compound has been involved in the synthesis and structural characterization of coordination compounds, particularly those with copper(II). These studies are crucial for understanding the ligand-to-metal charge transfer and the magnetic properties of these compounds (Gómez-Saiz et al., 2003).

Photoinduced Tautomerization Studies

Research on derivatives of this compound has led to insights into photoinduced tautomerization in related pyridines. This area of study is significant for understanding photoreactions and their applications in photochemistry (Vetokhina et al., 2012).

Photophysical Properties and Sensing Applications

Investigations into the photophysical properties of related oxadiazole derivatives have led to the development of materials with potential applications in sensing and organic light-emitting devices. This research highlights the versatility of the compound in various photophysical applications (Shih et al., 2015).

Mechanism of Action

The mechanism of action would depend on the specific use of this compound. If it’s used as a pharmaceutical, for example, it would interact with biological molecules in the body to exert its effects.

Safety and Hazards

As with any chemical compound, handling “4-[3-(5-bromo-2-furyl)-1,2,4-oxadiazol-5-yl]pyridine” would require appropriate safety measures. The specific hazards would depend on various factors including its reactivity and toxicity.

Future Directions

The future research directions would depend on the properties and potential applications of this compound. It could be studied for potential uses in fields like medicinal chemistry, materials science, or chemical synthesis.